Cas no 954714-11-5 (2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide
• CAS No: 954714-11-5
• MF: C₁₇H₁₅F₃N₂O₃S
• MW: 384.372813463211
• CID: 6511699
• Update Time: 2025-06-15

2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide
• Benzenesulfonamide, 2,4-difluoro-N-[[1-(4-fluorophenyl)-5-oxo-3-pyrrolidinyl]methyl]-

• Inchi： 1S/C17H15F3N2O3S/c18-12-1-4-14(5-2-12)22-10-11(7-17(22)23)9-21-26(24,25)16-6-3-13(19)8-15(16)20/h1-6,8,11,21H,7,9-10H2
• InChI Key： HKZCBYONNGHGGD-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CC(=O)N(C3=CC=C(F)C=C3)C2)(=O)=O)=CC=C(F)C=C1F

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Boiling Point: 580.3±60.0 °C(Predicted)
• pka: 10.33±0.50(Predicted)

Additional information on 2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide

Introduction to 2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 954714-11-5) in Modern Chemical and Pharmaceutical Research

The compound 2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide, identified by its CAS number 954714-11-5, represents a significant advancement in the field of medicinal chemistry and pharmacology. This sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both fluoro and sulfonamide moieties in its molecular framework enhances its potential as a pharmacophore, making it a valuable candidate for further exploration in drug discovery.

At the core of this compound's appeal lies its intricate architecture, which combines a benzene ring substituted with fluoro atoms at the 2 and 4 positions, linked to a sulfonamide group. The sulfonamide moiety is further connected to a pyrrolidinylmethyl side chain, which is itself attached to a 4-fluorophenyl group. This multifaceted structure not only contributes to the compound's solubility and bioavailability but also influences its interactions with biological targets.

Recent studies have highlighted the role of fluoro-substituted compounds in medicinal chemistry, emphasizing their ability to modulate enzyme activity and receptor binding. The fluorine atoms in 2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide are strategically positioned to enhance metabolic stability while simultaneously improving binding affinity. This dual functionality has been observed to contribute to the compound's efficacy in preclinical models.

The pyrrolidinylmethyl side chain is another critical feature of this compound, providing a flexible scaffold that can interact with various biological targets. Pyrrolidine derivatives are well-known for their role in drug development, often serving as key components in kinase inhibitors and other therapeutic agents. In 2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide, this moiety is integrated into a larger system that includes both aromatic and heterocyclic components, creating a complex interplay of electronic and steric effects.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Emerging research suggests that sulfonamide derivatives can modulate neurotransmitter systems, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The specific structural features of 2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide may enable it to interact with key enzymes and receptors involved in these pathologies.

In addition to its neurological applications, this compound has shown promise in oncology research. The ability of fluoro-substituted sulfonamides to inhibit tyrosine kinases has been well-documented, and 2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide is no exception. Its molecular design allows for selective binding to cancer-related proteins, potentially leading to the development of novel anticancer agents.

The synthesis of 2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have significantly improved the efficiency and yield of its synthesis.

The pharmacokinetic properties of this compound are also noteworthy. Studies indicate that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for therapeutic use if further optimized. Additionally, its solubility profile appears favorable for formulation into oral or injectable dosage forms.

As research continues to uncover new applications for 2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide, collaborations between academic researchers and pharmaceutical companies are likely to intensify. These partnerships will be crucial for translating preclinical findings into clinical trials and ultimately bringing new treatments to market.

The future directions for this compound include exploring its potential in combination therapies, where it could be paired with other agents to enhance therapeutic outcomes. Furthermore, investigating its mechanism of action at a molecular level will provide deeper insights into its biological effects and guide further modifications.

In conclusion,2,4-difluoro-N-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 954714-11-5) stands out as a promising candidate in the realm of chemical and pharmaceutical research. Its unique structural features, coupled with emerging evidence of its biological activity, make it a compelling subject for further investigation. As our understanding of drug design evolves，this compound exemplifies the innovative approaches being taken to address complex diseases.